Cas no 88802-05-5 (Benzenemethanaminium, N,N-dimethyl-N-phenyl-, benzenesulfonate)

• Product name: Benzenemethanaminium, N,N-dimethyl-N-phenyl-, benzenesulfonate
• CAS No: 88802-05-5
• MF: C₂₁H₂₃NO₃S
• MW: 369.477224588394
• CID: 621294
• PubChem ID: 71320276

Benzenemethanaminium, N,N-dimethyl-N-phenyl-, benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium, N,N-dimethyl-N-phenyl-, benzenesulfonate
• benzenesulfonate,benzyl-dimethyl-phenylazanium
• N-Benzyl-N,N-dimethylanilinium benzenesulfonate
• 88802-05-5
• DTXSID30750248

• Inchi： InChI=1S/C15H18N.C6H6O3S/c1-16(2,15-11-7-4-8-12-15)13-14-9-5-3-6-10-14;7-10(8,9)6-4-2-1-3-5-6/h3-12H,13H2,1-2H3;1-5H,(H,7,8,9)/q+1;/p-1
• InChI Key： RDOKVWIKQINGSM-UHFFFAOYSA-M
• SMILES： C[N+](C)(CC1=CC=CC=C1)C2=CC=CC=C2.C1=CC=C(C=C1)S(=O)(=O)[O-]

Computed Properties

• Exact Mass: 369.13986477g/mol
• Monoisotopic Mass: 369.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6Ų